N-(3-(1H-imidazol-1-yl)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H18N4O3S.ClH/c1-25-14-5-6-15-17(12-14)27-19(21-15)23(18(24)16-4-2-11-26-16)9-3-8-22-10-7-20-13-22;/h2,4-7,10-13H,3,8-9H2,1H3;1H
• InChI Key: AONWTBILLJPFFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCCN3C=CN=C3)C(=O)C4=CC=CO4.Cl
• Molecular Formula: C19H19ClN4O3S
• Molecular Weight: 418.9 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H19ClN4O3S and its molecular weight is 418.9. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1H-imidazol-1-yl)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1H-imidazol-1-yl)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Activity

Compounds structurally related to N-(3-(1H-imidazol-1-yl)propyl)-N-(6-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride have shown promising antiprotozoal activity. Research on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents has demonstrated strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, showcasing potential as therapeutics for trypanosomiasis and malaria (Ismail et al., 2004).

Anti-Inflammatory and Analgesic Properties

Further research has explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds have been evaluated for their anti-inflammatory and analgesic activities, revealing potent COX-1/COX-2 inhibitory actions, with some showing comparable or superior effects to standard drugs like sodium diclofenac. This highlights their potential utility in developing new treatments for inflammatory diseases (Abu‐Hashem et al., 2020).

Synthetic Methodologies and Reactivity

The synthesis and reactivity of compounds containing furan, benzothiazole, and imidazole units have been a focus of various studies. These works provide insights into the synthetic routes and potential chemical transformations of such compounds, laying the groundwork for the development of new molecules with enhanced biological or physical properties. For example, the preparation of leukotriene B4 inhibitory active benzo[b]furan derivatives and their effects on human pancreatic cancer cells have been documented, offering a glimpse into the therapeutic possibilities of these compounds (Kuramoto et al., 2008).